Cas no 7028-39-9 (Decanoic acid, 3,5,7-trioxo-)

• Product Name: Decanoic acid, 3,5,7-trioxo-
• CAS No: 7028-39-9
• MF: C₁₀H₁₄O₅
• MW: 214.215163707733
• CID: 547486
• PubChem ID: 71404986
• Update Time: 2025-04-19

Decanoic acid, 3,5,7-trioxo- Chemical and Physical Properties

Names and Identifiers

• Decanoic acid, 3,5,7-trioxo-
• 3,5,7-trioxodecanoic acid
• SCHEMBL22750315
• DTXSID40825794
• 7028-39-9

• Inchi： 1S/C10H14O5/c1-2-3-7(11)4-8(12)5-9(13)6-10(14)15/h2-6H2,1H3,(H,14,15)
• InChI Key： YHIPJWOFEPJIGL-UHFFFAOYSA-N
• SMILES： O=C(CC(CC(CC(=O)O)=O)=O)CCC

Computed Properties

• Exact Mass: 214.08412
• Monoisotopic Mass: 214.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 88.5Ų

Experimental Properties

• PSA: 88.51